Cas no 935-66-0 (Benzeneacetonitrile-d2)

• Product Name: Benzeneacetonitrile-d2
• CAS No: 935-66-0
• Molecular Formula: C₈H₇N
• Molecular Weight: 117.14788
• CID: 797295
• PubChem ID: 12214623

Benzeneacetonitrile-d2 Properties

Names and Identifiers

• Benzeneacetonitrile-d2
• 935-66-0
• Phenyl(~2~H_2_)acetonitrile
• 2,2-dideuterio-2-phenylacetonitrile
• Benzyl cyanide-2,2-d2, 98 atom % D
• a,a-dideuteriobenzyl cyanide
• DTXSID60480783

• InChIKey： SUSQOBVLVYHIEX-NCYHJHSESA-N
• Inchi： InChI=1S/C8H7N/c9-7-6-8-4-2-1-3-5-8/h1-5H,6H2/i6D2
• SMILES： C1=CC=C(C=C1)CC#N

Computed Properties

• Exact Mass: 119.070402719g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 119.070402719g/mol
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Boiling Point: 233-234 °C(lit.)
• Melting Point: -24 °C(lit.)
• Flash Point: 102 °C
• Density: 1.032 g/mL at 25 °C